4-amino-3-methylcyclohexan-1-ol, Mixture of diastereomers
Overview
Description
The compound “4-amino-3-methylcyclohexan-1-ol, Mixture of diastereomers” is a mixture of diastereomers . Diastereomers are two molecules which are stereoisomers (same molecular formula, same connectivity, different arrangement of atoms in space) but are not enantiomers . Unlike enantiomers which are mirror images of each other and non-superimposable, diastereomers are not mirror images of each other and non-superimposable . The molecular formula of this compound is C7H15NO .
Physical And Chemical Properties Analysis
The molecular weight of “4-amino-3-methylcyclohexan-1-ol, Mixture of diastereomers” is 129.2 . Other physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-3-methylcyclohexan-1-ol, Mixture of diastereomers involves the reduction of a ketone intermediate followed by amination of the resulting alcohol.", "Starting Materials": [ "3-methylcyclohexanone", "Sodium borohydride", "Hydrochloric acid", "Ammonium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Reduction of 3-methylcyclohexanone with sodium borohydride in ethanol to yield 3-methylcyclohexanol", "Step 2: Acid-catalyzed dehydration of 3-methylcyclohexanol to yield a mixture of diastereomeric cyclohexenes", "Step 3: Reduction of the cyclohexene mixture with sodium borohydride in ethanol to yield a mixture of diastereomeric cyclohexanols", "Step 4: Amination of the cyclohexanol mixture with ammonium hydroxide in the presence of hydrochloric acid to yield 4-amino-3-methylcyclohexan-1-ol, Mixture of diastereomers" ] } | |
CAS RN |
68642-41-1 |
Molecular Formula |
C7H15NO |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
